![molecular formula C12H5F6NO2S B6189906 2,2-difluoro-2-{2-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid CAS No. 2680539-99-3](/img/no-structure.png)
2,2-difluoro-2-{2-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid
Overview
Description
2,2-difluoro-2-{2-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid is a useful research compound. Its molecular formula is C12H5F6NO2S and its molecular weight is 341.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-2-{2-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid involves the synthesis of the intermediate 2-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-ylacetic acid, which is then reacted with difluoroacetic acid to yield the final product.", "Starting Materials": [ "2-fluoro-4-(trifluoromethyl)aniline", "thioacetic acid", "acetic anhydride", "sodium acetate", "bromine", "sodium hydroxide", "difluoroacetic acid" ], "Reaction": [ "Step 1: Synthesis of 2-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-ylacetic acid", "a. Dissolve 2-fluoro-4-(trifluoromethyl)aniline in thioacetic acid and heat the mixture to 120°C for 6 hours.", "b. Cool the reaction mixture and add acetic anhydride dropwise with stirring.", "c. Add sodium acetate and bromine to the reaction mixture and stir for 2 hours.", "d. Filter the precipitated product and wash with water and ethanol to yield 2-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-ylacetic acid.", "Step 2: Synthesis of 2,2-difluoro-2-{2-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid", "a. Dissolve 2-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-ylacetic acid and difluoroacetic acid in a solvent such as acetonitrile.", "b. Add a base such as sodium hydroxide to the reaction mixture and stir for several hours.", "c. Acidify the reaction mixture with hydrochloric acid and filter the precipitated product.", "d. Wash the product with water and ethanol to yield 2,2-difluoro-2-{2-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid." ] } | |
CAS RN |
2680539-99-3 |
Molecular Formula |
C12H5F6NO2S |
Molecular Weight |
341.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
